Cas no 329013-12-9 ((R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid)

• Product Name: (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid
• CAS No: 329013-12-9
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD03427941
• CID: 67688
• PubChem ID: 57653324
• Update Time: 2025-11-02

(R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid
• (R)-N-(tert-Butoxycarbonyl)-3-amino-3-(4-hydroxyphenyl)propionic acid
• (R)-Boc-β-Tyr-OH
• Boc-(R)-3-Amino-3-(3-hydroxyphenyl)-propionic acid
• BOC-(R)-3-AMINO-3-(4-HYDROXY-PHENYL)-PROPIONIC ACID
• Boc-(R)-3-Amino-3-(4-hydroxyphenyl)-propionic acid
• Boc-4-Hydroxy-D-b-phenylalanine
• N-Boc p-toluenesufonamide
• N-Boc tyrosine
• N-Boc-N-tosylamide
• N-Boc-N-tosylamine
• N-Boc-p-toluenesulfonamide
• N-tosyl-N-Boc amide
• tert-butyl tosylcarbamate
• Weinreb's reagent
• Boc-(R)-3-Amino-3-(3-hydroxyphenyl)propionic acid
• AKOS015948898
• SCHEMBL3874575
• PS-12493
• Boc-(R)-3-Amino-3-(4-hydroxyphenyl)propionic acid
• 329013-12-9
• A50442
• boc-(r)-3-amino-3-(4-hydroxyphenyl)propanoic acid
• (3R)-3-(4-hydroxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• A821511
• (R)-Boc-beta-Tyr-OH, >=97.0% (HPLC)
• MFCD03427941
• (R)-Boc-
• A-Tyr-OH
• (3R)-3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(4-HYDROXYPHENYL)PROPANOIC ACID

• MDL： MFCD03427941
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-11(8-12(17)18)9-4-6-10(16)7-5-9/h4-7,11,16H,8H2,1-3H3,(H,15,19)(H,17,18)/t11-/m1/s1
• InChI Key： VHBNWQLIRVDMMR-LLVKDONJSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12600
• Monoisotopic Mass: 281.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.236
• Boiling Point: 476.7 °C at 760 mmHg
• Flash Point: 476.7 °C at 760 mmHg
• Refractive Index: 1.549
• PSA: 95.86000
• LogP: 2.82360
• Solubility: Not determined

(R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid

Comprehensive Guide to (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic Acid (CAS No. 329013-12-9)

(R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid (CAS No. 329013-12-9) is a chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of amino acid derivatives and is particularly valuable in the development of peptide-based therapeutics. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxyphenyl moiety, makes it a versatile intermediate in drug discovery.

The growing interest in chiral building blocks like (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid is driven by the demand for enantiomerically pure compounds in the pharmaceutical industry. Researchers are increasingly focusing on asymmetric synthesis and green chemistry to produce such compounds efficiently. This aligns with the current trend of sustainable drug development, where minimizing waste and optimizing synthetic routes are key priorities.

One of the most common questions about (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid is its role in peptide coupling reactions. The Boc group serves as a protective group for the amino functionality, allowing selective reactions at other sites of the molecule. This is particularly useful in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic applications. The compound's 4-hydroxyphenyl group also offers opportunities for further functionalization, making it a valuable scaffold in medicinal chemistry.

In addition to its pharmaceutical applications, (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid is gaining attention in the field of bioconjugation. Researchers are exploring its use in linking peptides to other biomolecules, such as antibodies or nanoparticles, for targeted drug delivery systems. This is particularly relevant given the rising interest in precision medicine and personalized therapies.

The synthesis of (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid typically involves asymmetric hydrogenation or enzymatic resolution techniques. Recent advancements in catalytic methods have improved the yield and enantioselectivity of such processes, addressing another common query about the compound's production. These developments are crucial for meeting the increasing demand for high-purity chiral compounds in drug development.

From a regulatory perspective, (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid is generally considered safe for research purposes when handled properly. However, researchers often ask about its storage conditions and stability. The compound should be stored in a cool, dry place, protected from light and moisture, to maintain its integrity over time.

The market for chiral intermediates like (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid is expected to grow significantly in the coming years. This growth is driven by the expanding biopharmaceutical sector and the increasing importance of enantiopure drugs in treating various diseases. Companies specializing in custom synthesis and contract research are particularly interested in such compounds to support their clients' drug discovery programs.

For researchers working with (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid, understanding its spectroscopic properties is essential. The compound typically shows characteristic peaks in NMR spectroscopy and mass spectrometry, which are crucial for quality control and structural verification. These analytical techniques are frequently discussed in relation to the compound's characterization.

Looking ahead, the applications of (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid are likely to expand into new areas of chemical biology and materials science. Its unique combination of functional groups makes it a promising candidate for developing smart materials and bioactive surfaces. This potential is generating considerable interest in both academic and industrial research circles.

In conclusion, (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid (CAS No. 329013-12-9) represents an important building block in modern organic and medicinal chemistry. Its versatility in peptide synthesis, potential in drug development, and emerging applications in bioconjugation make it a compound of significant scientific and commercial value. As research continues to uncover new uses for this molecule, its importance in the chemical and pharmaceutical industries is expected to grow substantially.